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Compound of Interest

Compound Name: Copper(II) sulfate pentahydrate

Cat. No.: B052450 Get Quote

An In-depth Technical Guide to the Aqueous Solubility of Copper(II) Sulfate Pentahydrate

For professionals in research, chemical sciences, and drug development, a precise

understanding of the solubility of ionic compounds is fundamental. Copper(II) sulfate
pentahydrate (CuSO₄·5H₂O), a widely utilized compound, serves as an excellent case study

for exploring the principles of aqueous solubility. This guide provides a comprehensive

overview of its solubility characteristics, detailed experimental protocols for its determination,

and a visualization of the underlying thermodynamic processes.

Quantitative Solubility Data
The solubility of copper(II) sulfate pentahydrate in water is markedly dependent on

temperature. As the temperature of the water increases, so does the amount of copper(II)
sulfate pentahydrate that can be dissolved. The data compiled from various sources indicates

a significant increase in solubility with rising temperature.
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Temperature (°C) Solubility ( g/100 g of H₂O)

0 24.3

10 27.5

20 31.6

30 37.8

40 44.6

50 53.6

60 61.8

80 83.8

100 114

Experimental Protocol: Gravimetric Determination
of Solubility
The following protocol outlines a standard laboratory procedure for the gravimetric

determination of the solubility of copper(II) sulfate pentahydrate in water at a specific

temperature.

Objective: To accurately measure the concentration of a saturated solution of copper(II)
sulfate pentahydrate in water at a predetermined temperature.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) crystals

Distilled or deionized water

Beakers (250 mL)

Graduated cylinders

Stirring rods
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Hot plate with magnetic stirring capability

Magnetic stir bar

Thermometer or temperature probe

Constant temperature water bath

Filtration apparatus (Buchner funnel, filter flask, vacuum tubing, and vacuum source)

Filter paper (pre-weighed)

Evaporating dish (pre-weighed)

Drying oven

Analytical balance

Desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of copper(II) sulfate pentahydrate crystals to a beaker containing

a known volume of distilled water (e.g., 100 mL). An excess is necessary to ensure that

the solution becomes saturated.

Place the beaker on a hot plate with magnetic stirring and gently heat the solution while

stirring continuously. Heat to a temperature slightly above the target temperature to ensure

rapid dissolution and saturation.

Once an excess of solid is present and appears to no longer dissolve, transfer the beaker

to a constant temperature water bath set at the desired experimental temperature.

Allow the solution to equilibrate for at least one hour, with continuous stirring, to ensure

that it is fully saturated at the target temperature. The presence of undissolved crystals at

the bottom of the beaker is indicative of saturation.
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Sample Collection and Filtration:

Once the solution has reached equilibrium, turn off the stirrer and allow the excess solid to

settle.

Carefully decant a known volume of the clear, saturated supernatant into a pre-weighed

filtration apparatus fitted with pre-weighed filter paper. It is crucial to avoid transferring any

of the undissolved solid.

Apply a vacuum to the filter flask to draw the solution through the filter paper. This step

removes any fine, suspended crystals.

Collect the clear filtrate in the filter flask.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer a precise volume (e.g., 10 mL) of the clear, saturated filtrate into the pre-weighed

evaporating dish.

Record the exact mass of the evaporating dish plus the filtrate.

Gently heat the evaporating dish to evaporate the water. This can be done on a hot plate

at a low temperature or in a drying oven. Avoid boiling, as it may cause splattering of the

solution.

Once all the water has evaporated, transfer the evaporating dish to a drying oven set at a

temperature sufficient to remove any remaining moisture without decomposing the

copper(II) sulfate (e.g., 100-110°C).

Heat the dish to a constant weight, which is achieved when successive weighings after

cooling in a desiccator show no further decrease in mass.

Record the final mass of the evaporating dish containing the anhydrous copper(II) sulfate.

Data Analysis:
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Calculate the mass of the water in the measured volume of the filtrate by subtracting the

mass of the dry copper(II) sulfate from the mass of the filtrate.

Calculate the solubility in grams of solute per 100 grams of water using the following

formula:

Solubility = (mass of dry CuSO₄ / mass of water) x 100

Visualizations
Thermodynamic Principles of Dissolution
The dissolution of an ionic compound like copper(II) sulfate pentahydrate in water is

governed by a balance of energetic factors. The process can be conceptually broken down into

the energy required to break apart the crystal lattice (lattice energy) and the energy released

when the ions are hydrated by water molecules (hydration energy).
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Caption: Thermodynamic cycle of ionic compound dissolution.
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Experimental Workflow for Solubility Determination
The logical flow of the gravimetric method for determining solubility involves a series of

sequential steps, from the preparation of the saturated solution to the final calculation of

solubility.

Prepare Supersaturated Solution
(Excess Solute in Water)

Equilibrate at Constant Temperature
(Water Bath)

Separate Saturated Supernatant
(Filtration)

Measure Mass of a Known Volume
of Filtrate

Evaporate Solvent
(Heating)

Dry Solute to Constant Mass
(Drying Oven)

Measure Mass of Dry Solute

Calculate Solubility
(g/100g H₂O)
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Caption: Workflow for gravimetric solubility determination.

To cite this document: BenchChem. [understanding the solubility of copper(ii) sulfate
pentahydrate in water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052450#understanding-the-solubility-of-copper-ii-
sulfate-pentahydrate-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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